Cas no 3880-78-2 (7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride)

• Product Name: 7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride
• CAS No: 3880-78-2
• MF: C₁₁H₁₆ClNO
• MW: 213.703842163086
• MDL: MFCD09026745
• CID: 296719
• PubChem ID: 14750915
• Update Time: 2025-07-18

7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride
• 2-Amino-7-methoxytetralin hydrochloride
• 2-Naphthalenamine,1,2,3,4-tetrahydro-7-methoxy-, hydrochloride (1:1)
• 7-Methoxy-1,2,3,4-tetrahydro-naphthalen-2-ylamine hydrochloride
• 7-Methoxy-1,2,3,4-tetrahydro-naphthalen-2-ylamine, HCl
• FT-0739356
• (S)-7-methoxy-2-aminotetralin hydrochloride
• A873770
• SB36966
• 3880-78-2
• AKOS015995119
• J-519284
• 2-amino-7-methoxytetralin hcl
• PMBXUCCIODNPGO-UHFFFAOYSA-N
• PD016906
• MFCD09026745
• 7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine--hydrogen chloride (1/1)
• 2-amino-1,2,3,4-tetrahydro-7-methoxynaphthalene hydrochloride
• CS-0172613
• SB33953
• EN300-6481392
• 7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-ylamine HCl
• SB34205
• AS-35980
• DTXSID80959603
• 7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-aminehydrochloride
• SCHEMBL3001108
• 7-methoxy-1,2,3,4-tetrahydro-naphthalen-2-ylamine hcl salt
• 7-methoxy-2-aminotetralin hydrochloride
• CHEMBL559363
• 7-methoxy-1,2,3,4-tetrahydronaphthalen-2-amine;hydrochloride

• MDL： MFCD09026745
• Inchi： 1S/C11H15NO.ClH/c1-13-11-5-3-8-2-4-10(12)6-9(8)7-11;/h3,5,7,10H,2,4,6,12H2,1H3;1H
• InChI Key： PMBXUCCIODNPGO-UHFFFAOYSA-N
• SMILES： Cl.O(C)C1C=CC2=C(C=1)CC(CC2)N

Computed Properties

• Exact Mass: 213.09200
• Monoisotopic Mass: 213.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid
• Melting Point: 251-253 ºC (methanol ethyl ether )
• Boiling Point: 332.6°Cat760mmHg
• Flash Point: 154.9°C
• PSA: 35.25000
• LogP: 3.01350

7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride

Comprehensive Overview of 7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride (CAS No. 3880-78-2)

7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride (CAS No. 3880-78-2) is a chemically significant compound widely utilized in pharmaceutical research and organic synthesis. This compound, often referred to as a tetralin derivative, features a methoxy group at the 7-position and an amine group at the 2-position of the tetrahydronaphthalene ring. Its hydrochloride salt form enhances stability and solubility, making it a preferred choice for laboratory applications. Researchers frequently explore its potential as a building block in drug discovery, particularly for central nervous system (CNS) targeting molecules.

The growing interest in 7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride is driven by its structural similarity to bioactive molecules like serotonin and dopamine derivatives. This connection has sparked investigations into its role in modulating neurotransmitter systems, aligning with current trends in neuroscience research and psychopharmacology. Users searching for "tetralin-based amines" or "CNS-active intermediates" often encounter this compound due to its relevance in developing novel therapeutic agents.

From a synthetic chemistry perspective, CAS No. 3880-78-2 serves as a versatile intermediate. Its methoxy-tetrahydronaphthalene scaffold allows for diverse functionalization, enabling the creation of libraries of compounds for high-throughput screening. Recent publications highlight its use in designing selective receptor ligands, addressing the demand for precision-targeted medications. The compound's stability under physiological conditions further enhances its appeal for in vitro studies and structure-activity relationship (SAR) analyses.

Quality control of 7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride is critical for research reproducibility. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to verify purity and structural integrity. Suppliers often provide certificates of analysis (CoA) detailing these parameters, responding to researchers' queries about "purity standards for pharmaceutical intermediates." This transparency supports the compound's use in regulated environments like GMP-compliant facilities.

Environmental and safety considerations for 3880-78-2 follow standard laboratory protocols. While not classified as hazardous under most regulatory frameworks, proper handling includes using personal protective equipment (PPE) and working in well-ventilated areas. These precautions address common search terms like "safe handling of amine hydrochlorides" and "lab chemical storage guidelines," reflecting the scientific community's emphasis on workplace safety.

The commercial availability of 7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride from multiple specialty chemical suppliers facilitates global research efforts. Pricing and packaging options (from milligram to kilogram quantities) cater to diverse needs, from academic labs to industrial-scale production. This accessibility supports trending topics like "scalable synthetic routes" and "cost-effective research chemicals," which dominate discussions in medicinal chemistry forums.

Future applications of this compound may expand into material science, given the growing interest in organic semiconductors and photoactive materials. Its conjugated system and amine functionality make it a candidate for developing novel molecular electronics components. Such interdisciplinary potential aligns with searches for "multi-functional organic compounds" and "emerging uses of tetrahydronaphthalenes," demonstrating how traditional pharmaceutical intermediates find new roles in cutting-edge technologies.

In summary, 7-Methoxy-1,2,3,4-tetrahydronaphthalen-2-amine hydrochloride (CAS No. 3880-78-2) represents a valuable tool for researchers across multiple disciplines. Its well-characterized properties, synthetic versatility, and relevance to current scientific priorities ensure continued interest in this tetralin derivative. As innovation drives demand for specialized intermediates, this compound maintains its position as a key player in the chemical research landscape.